Cas no 22433-91-6 (2-Bromoisophthalic acid)

• Product Name: 2-Bromoisophthalic acid
• CAS No: 22433-91-6
• MF: C₈H₅BrO₄
• MW: 245.026901960373
• MDL: MFCD00099229
• CID: 267706
• PubChem ID: 329530
• Update Time: 2025-04-19

2-Bromoisophthalic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromoisophthalic acid
• 1,3-Benzenedicarboxylicacid, 2-bromo-
• 2-bromobenzene-1,3-dicarboxylic acid
• 2-bromo-1,3-benzenedicarboxylic acid
• 2-bromobenzene-1,3-dioic acid
• 2-bromo-isophthalic acid
• AC1L74YM
• bromo-isophthalic acid
• CTK1A4177
• HMS1443L01
• HMS2198H14
• Maybridge3_004467
• SureCN1116170
• CHEMBL1717445
• FT-0709386
• bromoisophthalic acid
• 22433-91-6
• AJ-797/43492844
• 2-Bromoisophthalicacid
• NSC312822
• NSC 312822
• NSC-312822
• DTXSID30317219
• AKOS022181920
• E82106
• SR-01000642232-1
• MFCD00099229
• MLS001075228
• SCHEMBL1116170
• SMR000639366
• CS-0168202
• SY231256
• IDI1_015854
• CCG-53042
• DB-364908

• MDL： MFCD00099229
• Inchi： 1S/C8H5BrO4/c9-6-4(7(10)11)2-1-3-5(6)8(12)13/h1-3H,(H,10,11)(H,12,13)
• InChI Key： LOICBODWTPYJIW-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 243.93705
• Monoisotopic Mass: 243.937
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.6A^2
• XLogP3: 1.7

Experimental Properties

• Density: 1.875
• Boiling Point: 427°Cat760mmHg
• Flash Point: 212°C
• Refractive Index: 1.652
• PSA: 74.6
• LogP: 1.84550